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Compound of Interest

Compound Name: Mometasone furoate monohydrate

Cat. No.: B1240915

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the handling and disposal of
Mometasone furoate monohydrate, a potent corticosteroid. Adherence to these protocols is
mandatory to ensure the safety of all researchers, scientists, and drug development
professionals.

Mometasone furoate monohydrate is a hazardous substance that can pose significant health
risks upon exposure, including potential damage to fertility or an unborn child.[1][2][3] Al
handling procedures must be conducted with the utmost care, utilizing appropriate personal
protective equipment (PPE) and engineering controls to minimize any risk of exposure.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Mometasone furoate
monohydrate. This equipment must be worn at all times when there is a potential for
exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double chemotherapy gloves

(Nitrile is a suitable material).

[415](6]

Provides a robust barrier
against skin contact and
absorption. Double gloving
offers an additional layer of
protection in case of a breach

in the outer glove.

Eye/Face Protection

Safety glasses with side
shields or chemical safety
goggles.[7][8][9] A face shield
may be required for
supplementary protection in

case of splash hazards.[5]

Protects eyes from airborne
particles and accidental

splashes of the substance.

Respiratory Protection

A fit-tested NIOSH-approved
N95 respirator is the minimum
requirement when handling
powder outside of a
containment system.[10] For
spills or potential aerosol
generation, a powered air-
purifying respirator (PAPR) is

recommended.[10]

Prevents inhalation of the
potent powder, which can
cause systemic effects.
Surgical masks do not offer
adequate respiratory
protection from drug exposure.
[8][10]

Protective Clothing

A disposable gown designed to
resist permeability by
hazardous drugs should be
worn.[4][11] Additional
protective garments like sleeve
covers may be necessary
based on the task.[5]

Protects the skin and personal

clothing from contamination.

Operational Plan for Safe Handling

1. Engineering Controls:
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All manipulations of Mometasone furoate monohydrate powder should be conducted
within a certified chemical fume hood or a biological safety cabinet to minimize inhalation
exposure.[12]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[13]

. Handling Procedures:

Before handling, obtain and review the Safety Data Sheet (SDS) for Mometasone furoate
monohydrate.[11]

Avoid all personal contact, including inhalation and skin contact.[7][11]
Use dry clean-up procedures and avoid generating dust.[7]

Store the compound in its original, securely sealed container in a cool, dry, and dark place,
away from incompatible materials such as strong oxidizing agents.[7][11]

. Spill Management:
Minor Spills:
o Evacuate the immediate area.
o Don the appropriate PPE, including respiratory protection.
o Gently cover the spill with absorbent material to avoid raising dust.

o Carefully sweep up the material and place it in a labeled, sealed container for hazardous
waste disposal.

Major Spills:
o Evacuate the laboratory and alert personnel in the area.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.
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Disposal Plan

Proper disposal of Mometasone furoate monohydrate and contaminated materials is crucial
to prevent environmental contamination and accidental exposure.

1. Waste Segregation:

e Hazardous Chemical Waste: All unused or expired Mometasone furoate monohydrate, as
well as heavily contaminated items (e.g., glassware, weigh boats), must be disposed of in a
designated hazardous chemical waste container, typically a black container.[4]

o Trace Contaminated Waste: Items with trace amounts of contamination, such as used PPE
(gloves, gowns, shoe covers), should be placed in a designated trace chemotherapy waste
container, often a yellow container.[4]

o Sharps Waste: Needles and other sharps that have come into contact with the compound
should be disposed of in a designated sharps container. If a syringe contains residual drug, it
should be disposed of as hazardous chemical waste.[4]

2. Container Labeling and Storage:

» All waste containers must be clearly labeled with a hazardous waste tag detailing the
contents.[4]

o Store hazardous waste in a designated and secure Satellite Accumulation Area (SAA) until it
is collected for disposal.[4]

3. Disposal Procedure:

» Do not dispose of Mometasone furoate monohydrate or any contaminated materials in the
regular trash or down the drain.[4]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.[4]

Visual Workflow for Safe Handling and Disposal
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The following diagram outlines the procedural flow for safely handling and disposing of
Mometasone furoate monohydrate in a laboratory setting.

Start: Prepare for Handling Mometasone Furoate Monohydrate

l

Don Appropriate PPE
(Double Gloves, Gown, Eye Protection, Respirator)

Handle Compound in Engineering Control
(Fume Hood / BSC)

Spill Occurs?

Yes (Minor) Yes (Major)

Minor Spill Procedure:
- Evacuate Area

- Don PPE

- Cover & Collect

Complete Handling Task

Major Spill Procedure:
- Evacuate Lab
- Notify EHS

Segregate Waste:
- Hazardous Chemical
- Trace Contaminated
- Sharps

Label and Store Waste in Designated SAA

Arrange for EHS Waste Pickup

Decontaminate Work Area

Y

Doff PPE Correctly

'y

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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